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  3. methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate
methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate
Brand Name: Vulcanchem
CAS No.: 1180-24-1
VCID: VC0073105
InChI: InChI=1S/C29H50O4/c1-19(2)9-8-10-20(3)23-13-14-24-22-12-11-21(17-26(30)32-6)29(5,18-27(31)33-7)25(22)15-16-28(23,24)4/h19-25H,8-18H2,1-7H3/t20-,21-,22+,23-,24+,25+,28-,29+/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3(C)CC(=O)OC)CC(=O)OC)C
Molecular Formula: C29H50O4
Molecular Weight: 462.715

methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate

CAS No.: 1180-24-1

Cat. No.: VC0073105

Molecular Formula: C29H50O4

Molecular Weight: 462.715

* For research use only. Not for human or veterinary use.

methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate - 1180-24-1

Specification

CAS No. 1180-24-1
Molecular Formula C29H50O4
Molecular Weight 462.715
IUPAC Name methyl 2-[(3R,3aR,5aS,6S,7R,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a,6-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-yl]acetate
Standard InChI InChI=1S/C29H50O4/c1-19(2)9-8-10-20(3)23-13-14-24-22-12-11-21(17-26(30)32-6)29(5,18-27(31)33-7)25(22)15-16-28(23,24)4/h19-25H,8-18H2,1-7H3/t20-,21-,22+,23-,24+,25+,28-,29+/m1/s1
Standard InChI Key NTAQGWHZPYUDNV-YJHSJKDASA-N
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3(C)CC(=O)OC)CC(=O)OC)C

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